N-(1,3-benzodioxol-5-ylmethyl)-4-(1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-(1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazin-3-yl)benzamide
• InChI: InChI=1S/C22H19N3O5S/c26-22(23-12-14-5-10-18-19(11-14)30-13-29-18)16-8-6-15(7-9-16)21-24-17-3-1-2-4-20(17)31(27,28)25-21/h1-11,21,24-25H,12-13H2,(H,23,26)
• InChI Key: OYIBWMPPRFNCIY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC=C(C=C3)C4NC5=CC=CC=C5S(=O)(=O)N4
• Molecular Formula: C22H19N3O5S
• Molecular Weight: 437.5 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-4-(1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)benzamide is a useful research compound. Its molecular formula is C22H19N3O5S and its molecular weight is 437.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Copper-Catalyzed Intramolecular Cyclization : N-(4,5-dihydrooxazol-2-yl)benzamide, a related compound, has been used as a ligand in copper-catalyzed intramolecular cyclization of 1-acyl-3-(2-bromophenyl)thioureas, leading to the synthesis of N-benzothiazol-2-yl-amides under mild conditions (Wang et al., 2008).

Biological and Pharmaceutical Research

• Antirheumatic Agents : Novel methotrexate derivatives containing benzothiazine moieties, which are structurally related, have shown potent in vitro antiproliferative activities and in vivo antiarthritic activities in a rat model. One specific derivative demonstrated potential as a safe antirheumatic agent, absent of certain side effects associated with traditional treatments (Matsuoka et al., 1997).

• Antimicrobial Evaluation : N-Benzimidazol-1-yl-methyl-benzamide derivatives, which share a similar structure, have been synthesized and evaluated for antimicrobial activity against various bacterial and fungal strains. Certain derivatives exhibited significant antimicrobial properties (Sethi et al., 2016).

• Antioxidant Studies : Synthesis of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, structurally similar, revealed moderate to significant antioxidant activity. These compounds could serve as templates for developing new biologically active compounds (Ahmad et al., 2012).

Material Science and Chemistry

• Polyamide Synthesis : Direct polycondensation of monomers including benzamide derivatives has been explored for synthesizing ordered polyamides, demonstrating potential applications in material science (Ueda & Sugiyama, 1994).

• Photo-Physical Studies : ESIPT inspired fluorescent derivatives, including benzimidazole, benzoxazole, and benzothiazole, have been synthesized and studied for their absorption-emission properties, indicating potential applications in photophysical research (Padalkar et al., 2011).